Cas no 89483-08-9 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid)

(2R)-2-{[(tert-Butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid is a chiral Boc-protected amino acid derivative, commonly employed in peptide synthesis and medicinal chemistry. Its cyclopropyl side chain enhances conformational rigidity, making it valuable for designing constrained peptides and bioactive compounds. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The (R)-configuration ensures stereochemical precision, critical for applications requiring enantiopure intermediates. This compound exhibits good solubility in common organic solvents, facilitating its use in solid-phase and solution-phase synthesis. Its stability under standard coupling conditions makes it a reliable building block for constructing complex molecular architectures in pharmaceutical research.

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid structure

89483-08-9 structure

Product Name:(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid

CAS No:89483-08-9

MF:C₁₁H₁₉NO₄

MW:229.27286362648

MDL:MFCD08272865

CID:4664219

PubChem ID:2756015

Update Time:2025-05-26

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-((tert-Butoxycarbonyl)amino)-3-cyclopropylpropanoic acid
- (R)-2-(BOC-AMINO)-3-CYCLOPROPYLPROPANOIC ACID
- (R)-2-(tert-butoxycarbonylamino)-3-cyclopropylpropanoic acid
- (R)-2-(Boc-amino)-3-cyclopropylpropionic acid
- AMY37499
- N-(tert-butoxycarbonyl)-3-cyclopropyl-D-alanine
- A916683
- (R)-2-tert-butoxycarbonylamino-3-cyclopropyl-propionic acid
- Cyclopropanepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)-
- Cyclopropanepropanoic acid, alpha-[[(
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid
- DTXSID401153602
- EN300-2010698
- (I+/-R)-I+/--[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanepropanoic acid
- MFCD08272865
- CS-0171844
- AS-35656
- AKOS030524882
- 89483-08-9
- (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-CYCLOPROPYLPROPANOIC ACID
- (2R)-3-cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- (R)-2-((tert-Butoxycarbonyl)amino)-3-cyclopropylpropanoicacid
- SCHEMBL1351322
- GKRRTFCDSZGFSZ-MRVPVSSYSA-N
- MDL： MFCD08272865
- Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8(9(13)14)6-7-4-5-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t8-/m1/s1
- InChI Key： GKRRTFCDSZGFSZ-MRVPVSSYSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CC1CC1)=O)C(C)(C)C

Computed Properties

Exact Mass: 229.13140809g/mol
Monoisotopic Mass: 229.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 75.6

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid Pricemore >>

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TRC	B630330-10mg	(R)-2-(Boc-amino)-3-cyclopropylpropanoic Acid	89483-08-9		10mg	$ 50.00	2022-04-02
TRC	B630330-50mg	(R)-2-(Boc-amino)-3-cyclopropylpropanoic Acid	89483-08-9		50mg	$ 160.00	2022-04-02
TRC	B630330-100mg	(R)-2-(Boc-amino)-3-cyclopropylpropanoic Acid	89483-08-9		100mg	$ 230.00	2022-04-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R75390-1g	Cyclopropanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αR)-	89483-08-9	97%	1g	¥1209.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R75390-10g	Cyclopropanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αR)-	89483-08-9	97%	10g	¥5629.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R75390-5g	Cyclopropanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αR)-	89483-08-9	97%	5g	¥3609.0	2024-07-19
abcr	AB505249-250 mg	(R)-2-(tert-Butoxycarbonylamino)-3-cyclopropylpropanoic acid, 95% (Boc-D-Ala(cPr)-OH); .	89483-08-9	95%	250MG	€368.90	2023-04-18
abcr	AB505249-1 g	(R)-2-(tert-Butoxycarbonylamino)-3-cyclopropylpropanoic acid, 95% (Boc-D-Ala(cPr)-OH); .	89483-08-9	95%	1g	€842.60	2023-04-18
AstaTech	50831-0.25/G	(R)-2-(BOC-AMINO)-3-CYCLOPROPYLPROPANOIC ACID	89483-08-9	97%	0.25g	$199	2023-09-17
AstaTech	50831-1/G	(R)-2-(BOC-AMINO)-3-CYCLOPROPYLPROPANOIC ACID	89483-08-9	97%	1g	$498	2023-09-17